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Compound of Interest

N-Phenyl-N-
Compound Name:
(phenylsulfonyl)glycine

Cat. No.: B1331643

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known safety and
handling precautions for N-Phenyl-N-(phenylsulfonyl)glycine (CAS No. 59724-82-2). It is
intended for use by qualified individuals trained in handling chemical substances. All
information should be used in conjunction with established laboratory safety protocols and a
thorough risk assessment. Specific safety data for this compound is limited in publicly available
resources; therefore, a cautious approach is strongly advised.

Hazard Identification and Classification

Detailed toxicological data for N-Phenyl-N-(phenylsulfonyl)glycine is not readily available in
public literature or standard safety data sheets. Therefore, a comprehensive hazard
classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) is not currently possible. In the absence of specific data, it is prudent to
handle this compound as a potentially hazardous substance.

Based on the structurally related compound, N-Phenylglycine, potential hazards may include:
e Acute Oral Toxicity

e Skin Irritation
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» Serious Eye Irritation
e Respiratory Tract Irritation

It is crucial to note that these are extrapolated hazards and may not accurately represent the
profile of N-Phenyl-N-(phenylsulfonyl)glycine. A thorough substance-specific risk
assessment should be conducted before handling.

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of N-Phenyl-N-
(phenylsulfonyl)glycine is limited. The following table summarizes available information.

Property Value Source

CAS Number 59724-82-2 Chemical Supplier Catalogs
Molecular Formula C14H13NO4S Chemical Supplier Catalogs
Molecular Weight 291.32 g/mol Chemical Supplier Catalogs
Appearance White to off-white solid (typical)  General Chemical Information
Solubility Information not available N/A

Melting Point Information not available N/A

Boiling Point Information not available N/A

Flash Point Information not available N/A

Exposure Controls and Personal Protection

Given the lack of specific toxicity data, stringent exposure controls should be implemented to
minimize contact with N-Phenyl-N-(phenylsulfonyl)glycine.

Engineering Controls

e Work with this compound should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood.
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o Ensure that safety showers and eyewash stations are readily accessible and in good working

order.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling N-

Phenyl-N-(phenylsulfonyl)glycine.

Body Part Protection

Standard

Chemical safety goggles or a
Eyes/Face )
face shield

ANSI Z87.1/ EN 166

Chemical-resistant gloves
Skin (e.g., nitrile, neoprene) and a

lab coat

EN 374

Use a NIOSH-approved
respirator with an appropriate

Respiratory cartridge if working outside of a
fume hood or if dusts are

generated.

NIOSH/MSHA

General Hygiene Measures:

Avoid inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.

Safe Handling and Storage
Handling

A standardized workflow for the safe handling of N-Phenyl-N-(phenylsulfonyl)glycine is

essential to minimize risk.
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Preparation

Conduct Risk Assessment

:

Review Safety Procedures

:

Don Appropriate PPE

Ha%ling

Work in a Fume Hood

:

Weigh and Transfer Carefully

:

Avoid Dust Generation

Cleanup $Disposal

Decontaminate Work Area

:

Dispose of Waste Properly

:

Remove and Dispose of PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of N-Phenyl-N-(phenylsulfonyl)glycine
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Storage

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures

In the event of exposure or an emergency, follow these procedures and seek immediate

medical attention.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

In the event of a fire involving N-Phenyl-N-(phenylsulfonyl)glycine, follow these guidelines.
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Fire Involving the Substance

Use water spray to cool
fire-exposed containers.

Hazardous combustion products may
include carbon oxides, nitrogen oxides,
and sulfur oxides.

Wear self-contained breathing
apparatus (SCBA) and full protective gear.

Use dry chemical, carbon dioxide,
or alcohol-resistant foam.

Click to download full resolution via product page

Fire-Fighting Procedures for N-Phenyl-N-(phenylsulfonyl)glycine

Accidental Release Measures

In the case of a spill, adhere to the following emergency protocol.

Accidental Release

Evacuate unnecessary personnel. Ensure adequate ventilation. Wear appropriate PPE.

'

Prevent further leakage or spillage.

'

Sweep up and shovel into a suitable
container for disposal. Avoid creating dust.

'

Dispose of waste in accordance with
local, state, and federal regulations.

Click to download full resolution via product page
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Emergency Protocol for Accidental Release

Toxicological Information

As of the date of this document, there is no specific toxicological data (e.g., LD50, LC50)
available for N-Phenyl-N-(phenylsulfonyl)glycine in the public domain. The toxicological
properties have not been fully investigated. Handle with the assumption that the substance
may be harmful.

Conclusion

The safe handling of N-Phenyl-N-(phenylsulfonyl)glycine requires a proactive and cautious
approach due to the limited availability of specific safety and toxicological data. Researchers,
scientists, and drug development professionals must adhere to strict laboratory safety
protocols, utilize appropriate engineering controls and personal protective equipment, and be
prepared for emergency situations. A thorough risk assessment is paramount before
commencing any work with this compound. This guide provides a framework for safe handling,
but it is not a substitute for professional judgment and adherence to established institutional
and regulatory safety standards.

 To cite this document: BenchChem. [N-Phenyl-N-(phenylsulfonyl)glycine: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331643#n-phenyl-n-phenylsulfonyl-glycine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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